Cas no 946200-71-1 (N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946200-71-1
• MF: C₂₀H₂₉N₃O₂S
• MW: 375.528163671494
• CID: 6010562
• PubChem ID: 16932368
• Update Time: 2025-05-18

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• Ethanediamide, N1-[2-(1-cyclohexen-1-yl)ethyl]-N2-[2-(1-pyrrolidinyl)-2-(3-thienyl)ethyl]-
• N-[2-(cyclohexen-1-yl)ethyl]-N'-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)oxamide
• N1-(2-(cyclohex-1-en-1-yl)ethyl)-N2-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
• AKOS024646084
• 946200-71-1
• F2392-1277
• N'-[2-(cyclohex-1-en-1-yl)ethyl]-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide

• Inchi： 1S/C20H29N3O2S/c24-19(21-10-8-16-6-2-1-3-7-16)20(25)22-14-18(17-9-13-26-15-17)23-11-4-5-12-23/h6,9,13,15,18H,1-5,7-8,10-12,14H2,(H,21,24)(H,22,25)
• InChI Key： QLRWMEVGWHYVHC-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCC=1)(=O)C(NCC(N1CCCC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 375.19804835g/mol
• Monoisotopic Mass: 375.19804835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3(Predicted)
• pka: 12.49±0.46(Predicted)

Additional information on N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Introduction to N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide (CAS No. 946200-71-1)

N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 946200-71-1, represents a novel molecular architecture that integrates multiple pharmacophoric elements, making it a promising candidate for further exploration in drug discovery and therapeutic development. The structural design of this molecule incorporates a cyclohexene moiety, a pyrrolidine ring system, and a thiophene substituent, which are well-documented for their diverse biological activities and potential interactions with biological targets.

The cyclohexene component in the molecular structure contributes to the compound's overall rigidity and stability, while the pyrrolidine ring introduces a hydrogen bond donor capability, which is crucial for binding to specific protein targets. Additionally, the thiophene moiety enhances the molecule's lipophilicity and electronic properties, making it an attractive scaffold for designing bioactive molecules. The presence of these functional groups in close proximity within the same molecule suggests that N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide may exhibit multifaceted interactions with biological receptors, leading to a range of pharmacological effects.

In recent years, there has been growing interest in the development of heterocyclic compounds for medicinal applications due to their inherent biological activity and structural diversity. The combination of cyclohexene, pyrrolidine, and thiophene in N'-2-(cyclohex-1-en-1-yl)ethyl-N-2-(

The synthesis of N'-2-(

The pharmacological potential of N'-2-(

In addition to its potential as an active pharmaceutical ingredient (API), N'-2-(

The development of new therapeutic agents continues to rely heavily on innovative molecular designs that leverage structural diversity to optimize biological activity. N'-2-(

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design (SBDD) has accelerated the process of identifying lead compounds like N'-2-(

In conclusion, N'-2-(< strength/cyclohexe-n-cyclohexe-n-e)/ )ethyl-N \ strength/pyrroli-din-pyrroli-din-y)/ -N \ strength thiop h en thiop h en y)/ -ethylethanedi-amide (CAS No. 94620071 -1) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of \ strength/cyc lo hex en e / , \ strength/p y r rol id ine / , and \ strength/th i o ph en e / moieties positions it as a valuable scaffold for developing novel therapeutic agents. Ongoing studies aimed at elucidating its mechanism of action and optimizing its pharmacological properties will be crucial in realizing its full potential as a drug candidate.